4-benzyl-5-oxo-N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)morpholine-3-carboxamide

• IUPAC Name: 4-benzyl-5-oxo-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]morpholine-3-carboxamide
• InChI: InChI=1S/C22H21N5O5S/c28-20-15-32-14-19(27(20)13-16-5-2-1-3-6-16)21(29)25-17-7-9-18(10-8-17)33(30,31)26-22-23-11-4-12-24-22/h1-12,19H,13-15H2,(H,25,29)(H,23,24,26)
• InChI Key: VUXJLYPXAPMDLS-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CC=N4
• Molecular Formula: C22H21N5O5S
• Molecular Weight: 467.5 g/mol

Description

There’s limited information available on this compound. It seems to be related to a class of compounds that have exhibited substantial antiviral activity.

Molecular Structure Analysis

The molecular structure analysis of this compound isn’t available in the resources I found.

Chemical Reactions Analysis

The chemical reactions involving this compound aren’t detailed in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound aren’t detailed in the available resources.

Scientific Research Applications

Synthetic Pathways and Characterization

• Research has explored the synthesis of complex molecules, including pyrimidine derivatives, which are structurally related to "4-benzyl-5-oxo-N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)morpholine-3-carboxamide." These synthetic pathways often involve nucleophilic substitution reactions and are characterized by spectral analyses such as FT-IR, 1H NMR, and mass spectroscopy. Such compounds are of interest due to their potential pharmacological activities, which are subject to future investigations (Zaki et al., 2017).

Pharmacological Potential

• Some studies focus on the pharmacological potential of compounds structurally similar to the mentioned compound. For example, aromatic sulfonamide derivatives have been investigated for their inhibitory effects on carbonic anhydrase enzymes. These enzymes are crucial in various physiological processes, and inhibitors can have therapeutic applications in conditions like glaucoma, epilepsy, and mountain sickness (Supuran et al., 2013).

Antimicrobial and Antitubercular Activities

• Derivatives of pyrimidine, similar to "this compound," have been synthesized and evaluated for their antimicrobial and antitubercular activities. These studies contribute to the development of new therapeutic agents against various bacterial and fungal strains, as well as mycobacterium tuberculosis, which is responsible for tuberculosis (Majithiya & Bheshdadia, 2022).

Material Science Applications

• In material science, related compounds have been utilized in the synthesis of novel polymers with potential applications in electronics and coatings. These polymers are characterized by their solubility in organic solvents and high thermal stability, making them suitable for various industrial applications (Imai et al., 1984).

Safety and Hazards

The safety and hazards associated with this compound aren’t detailed in the available resources.

Future Directions

The future directions for research on this compound aren’t detailed in the available resources.